
commercial availability of 1-(Prop-2-yn-1-
yl)pyrrolidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(Prop-2-yn-1-yl)pyrrolidine

Cat. No.: B1267235 Get Quote

In-Depth Technical Guide: 1-(Prop-2-yn-1-
yl)pyrrolidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Prop-2-yn-1-yl)pyrrolidine, a

versatile building block in medicinal chemistry and organic synthesis. The document details its

commercial availability, key chemical properties, and its application in the synthesis of novel

compounds, supported by experimental data and procedural outlines.

Commercial Availability and Physicochemical
Properties
1-(Prop-2-yn-1-yl)pyrrolidine is readily available from several commercial suppliers,

facilitating its use in research and development. This accessibility, combined with its unique

structural features, makes it an attractive starting material for a variety of synthetic applications.

Table 1: Commercial Suppliers of 1-(Prop-2-yn-1-yl)pyrrolidine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1267235?utm_src=pdf-interest
https://www.benchchem.com/product/b1267235?utm_src=pdf-body
https://www.benchchem.com/product/b1267235?utm_src=pdf-body
https://www.benchchem.com/product/b1267235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Purity Available Quantities

American Elements Research and bulk quantities Custom

Sigma-Aldrich (MilliporeSigma) ≥95% Gram to multi-gram

Matrix Fine Chemicals Not specified Small and large quantities

Benchchem For research use only Inquire for details

CymitQuimica Not specified Milligram to gram

Table 2: Physicochemical and Safety Data for 1-(Prop-2-yn-1-yl)pyrrolidine

Property Value

CAS Number 7223-42-9[1][2]

Molecular Formula C₇H₁₁N[1][2]

Molecular Weight 109.17 g/mol [1][2]

Physical Form Liquid[3]

Purity Typically ≥95%[3]

Storage Conditions Sealed in a dry environment at 2-8°C[3]

Signal Word Danger[3]

Hazard Statements

H225 (Highly flammable liquid and vapor), H302

(Harmful if swallowed), H312 (Harmful in contact

with skin), H332 (Harmful if inhaled), H314

(Causes severe skin burns and eye damage)[3]

Precautionary Statements

P210, P233, P240, P241, P242, P243, P260,

P264, P270, P271, P280, P301+P330+P331,

P302+P352, P303+P361+P353, P304+P340,

P305+P351+P338, P310, P363, P370+P378,

P403+P235, P405, P501[3]

Synthetic Applications and Methodologies
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The bifunctional nature of 1-(prop-2-yn-1-yl)pyrrolidine, containing both a nucleophilic tertiary

amine and a reactive terminal alkyne, makes it a valuable precursor in the synthesis of diverse

molecular architectures. The pyrrolidine ring is a prevalent scaffold in numerous FDA-approved

drugs, and the propargyl group serves as a versatile handle for various chemical

transformations.[1][4]

Role in "Click Chemistry"
The terminal alkyne functionality of 1-(prop-2-yn-1-yl)pyrrolidine makes it an ideal substrate

for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".

[1][5] This reaction allows for the efficient and regioselective formation of 1,2,3-triazole

linkages, which are valuable in drug discovery for their favorable chemical properties and ability

to mimic peptide bonds.

Experimental Protocol: General Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general representation of a CuAAC reaction. Specific conditions may vary

based on the azide substrate.

Materials:

1-(Prop-2-yn-1-yl)pyrrolidine

Organic azide

Copper(II) sulfate (CuSO₄)

Sodium ascorbate

Solvent (e.g., a mixture of water and a suitable organic solvent like t-butanol or DMSO)

Procedure:

Dissolve 1-(prop-2-yn-1-yl)pyrrolidine and the organic azide in the chosen solvent system.

Add an aqueous solution of copper(II) sulfate.
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Add a freshly prepared aqueous solution of sodium ascorbate to the reaction mixture to

reduce Cu(II) to the catalytic Cu(I) species.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Upon completion, the product can be isolated and purified using standard techniques such

as extraction and column chromatography.

Reactants
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Figure 1: General workflow for a Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
reaction.

Biological Significance of the Pyrrolidine Scaffold
The pyrrolidine ring is a key structural motif in a vast array of biologically active compounds. Its

prevalence in medicinal chemistry stems from its ability to introduce a well-defined three-

dimensional geometry into a molecule, which is crucial for specific interactions with biological
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targets. Derivatives of pyrrolidine have been reported to exhibit a wide range of

pharmacological activities, including but not limited to, anti-inflammatory, analgesic, and

antimicrobial effects. While specific biological data for 1-(prop-2-yn-1-yl)pyrrolidine is not

extensively documented in publicly available literature, its utility as a synthetic intermediate

suggests its role in the generation of novel therapeutic candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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